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Compound of Interest

Compound Name:
N-Methyl-1-pentanamine

Hydrochloride

CAS No.: 74109-19-6

Cat. No.: B126626

Get Quote

Executive Summary: The Chemical Context
N-Methyl-1-pentanamine Hydrochloride is the hydrochloride salt of a secondary aliphatic

amine. While the free base (N-Methylpentylamine, CAS 25419-06-1) is a volatile, flammable,

and corrosive liquid, the hydrochloride salt typically presents as a hygroscopic white crystalline

solid.

The Safety Paradox: Researchers often underestimate the salt form because it lacks the

volatility of the free amine. However, the salt retains significant corrosive potential upon contact

with moisture (mucous membranes, eyes, sweat) and poses a high risk of respiratory irritation

via dust inhalation. This guide prioritizes dust control and permeation resistance.[1]
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Hazard Class Category Critical Risk Mechanism

Skin Corrosion/Irritation Category 2 / 1B

Hygroscopic Activation: Dust

settles on skin, absorbs

ambient moisture/sweat, and

creates a concentrated acidic

amine solution, causing

delayed burns.

Serious Eye Damage Category 1

Immediate pH Shock: Highly

damaging to corneal tissue

upon contact. Mechanical

abrasion from crystals

exacerbates chemical injury.

STOT - Single Exposure Category 3

Respiratory Tract Irritation:

Inhalation of fine dust causes

inflammation of the upper

respiratory tract.

Acute Toxicity Oral/Dermal

Harmful if swallowed or in

contact with skin. Systemic

absorption possible.

Personal Protective Equipment (PPE) Architecture
This protocol uses a Self-Validating System: every piece of PPE is selected not just for

protection, but for the ability to detect failure.

Primary Risk: Secondary amines can permeate thin nitrile rubber over time. While the solid

salt has low permeation risk, solutions of this compound (especially in organic solvents like

methanol or DMSO) pose a breakthrough hazard.

Recommendation:

Layer 1 (Inner): Low-density polyethylene (PE) or Laminate (EVOH) glove. Why: Broad-

spectrum chemical resistance.
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Layer 2 (Outer): 5 mil (0.12 mm) Nitrile. Why: Mechanical strength and grip. Acts as a

sacrificial layer.

Validation: Inspect the outer nitrile glove for "puckering" or discoloration (signs of

degradation) every 20 minutes during solution handling. If observed, doff and replace

immediately.

Requirement:Chemical Splash Goggles (Indirect Vented).

Contraindication: Do NOT use safety glasses.

Logic: The fine powder nature of the HCl salt allows particles to bypass the side-shields of

standard safety glasses. Goggles provide the necessary seal against airborne dust and

accidental splashes during solubilization.

Standard Operation: Work inside a Class II Biological Safety Cabinet (BSC) or Chemical

Fume Hood.

Outside Containment: If weighing must occur on an open bench (not recommended), use a

NIOSH-approved N95 or P100 particulate respirator.

Fit Check: Perform a positive/negative pressure seal check every time the respirator is

donned.

Standard: 100% Cotton or chemically resistant synthetic lab coat.

High Volume (>10g): Tyvek® sleeve covers or apron to prevent dust accumulation on fabric

cuffs, which can transfer to wrists.

Operational Workflow: From Storage to Solution
The following diagram outlines the logical flow of handling to minimize contamination vectors.
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Safety Checkpoints

1. Cold Storage
(Hygroscopic Control)

2. Thermal Equilibration
(Prevent Condensation) Warm to RT (30 min)

Check Desiccant

3. Weighing Station
(Fume Hood/Static Control)

 Anti-static Gun

4. Solubilization
(Slow Addition)

 Add Solvent to Solid

Ground Balance

5. Waste Segregation
(Non-Halogenated)

 Rinsate/Excess

Click to download full resolution via product page

Figure 1: Operational workflow emphasizing moisture control and static mitigation during

handling.

Detailed Operational Protocols
Equilibration: Remove the container from cold storage and allow it to reach room

temperature before opening. This prevents condensation from forming on the hygroscopic

salt, which can cause hydrolysis or clumping.

Static Control: Amine salts are often static-prone. Use an anti-static gun or ionizing bar in the

weigh station to prevent "flying powder."

Solvent Addition:

Always add the solid to the vessel first, then add the solvent.

Caution: Dissolution may be slightly exothermic. Add solvent slowly.

Decontamination: Wipe the balance area with a wet paper towel (water solubilizes the salt

effectively) followed by an ethanol wipe.
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Classification: Hazardous Chemical Waste (Toxic/Corrosive).

Method:

Dissolve any solid residue in water.

Collect in a waste container compatible with amines (HDPE or Glass).

Labeling: Clearly label as "N-Methyl-1-pentanamine HCl Solution."

Segregation: Keep separate from Oxidizers (risk of reaction) and Strong Acids (risk of heat

generation).

Drain Disposal:STRICTLY PROHIBITED. Do not pour down the sink, even if diluted.

Emergency Response
Incident Immediate Action

Eye Contact

Flush immediately with water for 15 minutes.

Hold eyelids open. Do not wait for pain to

subside. Seek medical attention.[1][2][3]

Skin Contact

Brush off dry powder gently before rinsing

(minimizes concentrated solution formation).

Rinse with soap and water for 15 minutes.

Spill (Solid)

Cover with wet paper towels to prevent dust.

Scoop up and place in hazardous waste. Clean

area with water.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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